Cas no 2171589-18-5 (4-(4-ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)
4-(4-ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
- 4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
- 2171589-18-5
- EN300-1528688
-
- Inchi: 1S/C27H32N2O6/c1-3-17-14-34-16-24(17)29(2)26(32)23(12-13-25(30)31)28-27(33)35-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-24H,3,12-16H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: LBGJAQFDUGVAPL-UHFFFAOYSA-N
- SMILES: O1CC(C(CC)C1)N(C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 105Ų
4-(4-ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1528688-0.05g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-0.1g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-0.25g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-0.5g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-1.0g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-2.5g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-5.0g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-10.0g |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1528688-50mg |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1528688-100mg |
4-[(4-ethyloxolan-3-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
2171589-18-5 | 100mg |
$2963.0 | 2023-09-26 |
4-(4-ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 4-(4-ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
4-(4-Ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview
The compound 4-(4-Ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, with the CAS registry number 2171589-18-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl carbamate moiety, and a butanoic acid backbone. These structural elements contribute to its unique chemical properties and potential applications.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to the amino functionality of the butanoic acid backbone through a carbamate linkage. The presence of the Fmoc group not only enhances the stability of the compound but also facilitates its use in various chemical reactions, particularly in the context of peptide synthesis and drug delivery systems.
Recent studies have highlighted the potential of this compound in drug delivery systems, where its unique structure allows for controlled release mechanisms. The Fmoc group, being photo-labile, can be cleaved under specific light conditions, making it ideal for applications where temporal control over drug release is crucial. Additionally, the methyl carbamate moiety contributes to the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.
In terms of pharmacological applications, this compound has shown potential as a precursor in the synthesis of bioactive molecules. Its structure provides a versatile platform for further functionalization, enabling researchers to explore its role in various biological pathways. For instance, modifications to the butanoic acid backbone can lead to derivatives with enhanced affinity for specific receptors or enzymes, thereby expanding its utility in drug discovery.
The chemical stability of 4-(4-Ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is another key feature that makes it attractive for industrial applications. Its resistance to hydrolysis under physiological conditions ensures its stability during storage and transportation, which is critical for maintaining its efficacy in various formulations.
From a materials science perspective, this compound has been explored as a building block in the construction of advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds with other molecules makes it a valuable component in the development of high-performance materials with tailored properties.
In conclusion, 4-(4-Ethyloxolan-3-yl)(methyl)carbamoyl-4-{(9H-fluoren
2171589-18-5 (4-(4-ethyloxolan-3-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)